Cas no 131322-08-2 (Tri-tert-butylphosphonium tetraphenylborate)

• Product Name: Tri-tert-butylphosphonium tetraphenylborate
• CAS No: 131322-08-2
• MF: C₃₆H₄₈BP
• MW: 522.551091194153
• MDL: MFCD08276434
• CID: 136624
• PubChem ID: 87558286
• Update Time: 2025-06-08

Tri-tert-butylphosphonium tetraphenylborate Chemical and Physical Properties

Names and Identifiers

• Tri-tert-butylphosphonium tetraphenylborate
• Tri-t-butylphosphonium Tetraphenylborate
• i>-butylphosphonium Tetraphenylborate
• tetraphenylboranuide,tritert-butylphosphanium
• Tri-<i>tert<
• SCHEMBL701137
• T71708
• Tri-tert-butylphosphanium tetraphenylborate(1-)
• 131322-08-2
• MFCD08276434
• AKOS015911602
• Tri-tert-butylphosphoniumTetraphenylborate
• T2258
• tetraphenylboranuide;tritert-butylphosphanium
• Tri-tert-butyl phosphonium tetraphenyl borate
• Borate(1-), tetraphenyl-, hydrogen, compd. with tris(1,1-dimethylethyl)phosphine (1:1:1)
• DTXSID60630928
• QWISVPBFGJWCBS-UHFFFAOYSA-O
• J-005977
• FT-0708003
• TRI-TERT-BUTYLPHOSPHANIUM TETRAPHENYLBORATE
• DB-009911

• MDL： MFCD08276434
• Inchi： 1S/C24H20B.C12H27P/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;1-10(2,3)13(11(4,5)6)12(7,8)9/h1-20H;1-9H3/q-1;/p+1
• InChI Key： QWISVPBFGJWCBS-UHFFFAOYSA-O
• SMILES： [PH+](C(C)(C)C)(C(C)(C)C)C(C)(C)C.C1([B-](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1

Computed Properties

• Exact Mass: 521.35100
• Monoisotopic Mass: 522.359
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• PSA: 13.59000
• LogP: 7.92780
• Solubility: Not determined

Tri-tert-butylphosphonium tetraphenylborate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG III
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tri-tert-butylphosphonium tetraphenylborate

Tri-tert-butylphosphonium tetraphenylborate (CAS No. 131322-08-2): An Overview of Its Properties, Applications, and Recent Research Advances

Tri-tert-butylphosphonium tetraphenylborate (CAS No. 131322-08-2) is a versatile ionic compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound is characterized by its unique structural features and exceptional chemical properties, making it a valuable reagent in various advanced applications.

The structure of Tri-tert-butylphosphonium tetraphenylborate consists of a tri-tert-butylphosphonium cation and a tetraphenylborate anion. The tri-tert-butylphosphonium cation is derived from phosphorus, which is bonded to three tert-butyl groups, providing steric bulk and stability. The tetraphenylborate anion, on the other hand, is formed by boron bonded to four phenyl groups, contributing to the compound's overall stability and solubility in organic solvents.

In terms of physical properties, Tri-tert-butylphosphonium tetraphenylborate is a white crystalline solid with a melting point of approximately 150°C. It is highly soluble in common organic solvents such as dichloromethane, toluene, and acetonitrile, but insoluble in water. These properties make it suitable for use in a wide range of synthetic reactions and catalytic processes.

One of the key applications of Tri-tert-butylphosphonium tetraphenylborate is in organic synthesis, where it serves as an efficient reagent for the preparation of various functionalized compounds. For instance, it has been used in the synthesis of chiral phosphines and phosphine oxides, which are crucial intermediates in the production of pharmaceuticals and fine chemicals. Recent studies have also highlighted its role in palladium-catalyzed cross-coupling reactions, where it acts as a ligand to enhance the efficiency and selectivity of the reaction.

In the field of catalysis, Tri-tert-butylphosphonium tetraphenylborate has shown promise as a catalyst or catalyst precursor for several important reactions. For example, it has been employed in the catalytic hydrogenation of alkenes and alkynes, demonstrating high activity and selectivity under mild conditions. Additionally, it has been used as a phase-transfer catalyst in aqueous biphasic systems, facilitating the transfer of organic substrates across the phase boundary and improving reaction yields.

Recent research has also explored the use of Tri-tert-butylphosphonium tetraphenylborate in materials science applications. Its unique ionic structure makes it suitable for the preparation of ionic liquids and solid electrolytes, which are essential components in energy storage devices such as batteries and supercapacitors. Studies have shown that ionic liquids containing this compound exhibit excellent thermal stability and low volatility, making them ideal candidates for high-performance electrolytes.

Furthermore, Tri-tert-butylphosphonium tetraphenylborate has been investigated for its potential in biomedical applications. Its ability to form stable complexes with various metal ions has led to its use in the development of metal-based drugs and diagnostic agents. For instance, it has been used to synthesize metal complexes with antitumor activity, showing promising results in preliminary biological evaluations.

The safety profile of Tri-tert-butylphosphonium tetraphenylborate is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to handle this compound with care to avoid inhalation or skin contact. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

In conclusion, Tri-tert-butylphosphonium tetraphenylborate (CAS No. 131322-08-2) is a multifaceted compound with a wide range of applications in organic synthesis, catalysis, materials science, and biomedical research. Its unique structural features and chemical properties make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new applications and optimize existing ones, Tri-tert-butylphosphonium tetraphenylborate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.